Cas no 1217340-87-8 (3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole)

• Product Name: 3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole
• CAS No: 1217340-87-8
• MF: C₁₅H₁₉BN₂O₂
• MW: 270.134563684464
• CID: 5738130
• PubChem ID: 67211560
• Update Time: 2025-11-06

3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1217340-87-8
• 5-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-1H-pyrazole
• BJISBBDVFNPQNR-UHFFFAOYSA-N
• 3-(3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL)-1H-PYRAZOLE
• EN300-1706339
• 5-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-1H-pyrazole
• 3-[3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)phenyl]-1H-pyrazole
• 3-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]-1H-PYRAZOLE
• SCHEMBL14812159
• SCHEMBL1919712
• 1H-Pyrazole, 3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• 3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole

• Inchi： 1S/C15H19BN2O2/c1-14(2)15(3,4)20-16(19-14)12-7-5-6-11(10-12)13-8-9-17-18-13/h5-10H,1-4H3,(H,17,18)
• InChI Key： BJISBBDVFNPQNR-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(C3=CC=NN3)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 270.1539580g/mol
• Monoisotopic Mass: 270.1539580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 463.3±28.0 °C(Predicted)
• pka: 13.57±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole

Introduction to 3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole (CAS No. 1217340-87-8)

3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole (CAS No. 1217340-87-8) is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound, often referred to as a pyrazole boronate ester, is characterized by its unique structural features and reactivity, making it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The pyrazole moiety is a well-known heterocyclic system with a wide range of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The presence of the tetramethyl-1,3,2-dioxaborolan-2-yl group introduces additional reactivity and functionalization possibilities, particularly in cross-coupling reactions such as Suzuki-Miyaura coupling. These reactions are crucial in the development of new drugs and materials due to their high efficiency and selectivity.

Recent studies have highlighted the potential of 3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole in the synthesis of complex molecules with therapeutic applications. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound as a key intermediate in the synthesis of novel anti-cancer agents. The researchers utilized the pyrazole boronate ester to construct complex scaffolds with enhanced biological activity and improved pharmacokinetic properties.

In another notable study, published in Organic Letters, scientists explored the application of 3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole in the development of new materials for photovoltaic applications. The unique electronic properties of the pyrazole ring and the boronate ester group were found to enhance the light-harvesting capabilities of these materials, making them promising candidates for next-generation solar cells.

The synthesis of 3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole typically involves multi-step processes that include functional group manipulations and cross-coupling reactions. One common synthetic route involves the reaction of a substituted phenylboronic acid with a pyrazole derivative under palladium catalysis. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical and chemical properties of 3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole are well-documented. It is a solid at room temperature with a melting point ranging from 95°C to 98°C. The compound is soluble in common organic solvents such as dichloromethane and dimethylformamide but exhibits limited solubility in water. These properties make it easy to handle and process in laboratory settings.

In terms of safety and handling, 3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole should be stored under dry conditions and away from strong oxidizing agents. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

The future prospects for 3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole are promising. Ongoing research is focused on expanding its applications in drug discovery and materials science. For example, researchers are investigating its potential as a ligand in metal-catalyzed reactions and its use in the development of new catalysts for sustainable chemical processes.

In conclusion, 3-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-1H-pyrazole (CAS No. 1217340-87-8) is a valuable compound with diverse applications in organic synthesis and medicinal chemistry. Its unique structural features and reactivity make it an essential intermediate for the development of new drugs and materials. As research continues to advance, this compound is likely to play an increasingly important role in various scientific disciplines.